N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide
Overview
Description
N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide, also known as MTA, is a compound that has gained attention in recent years due to its potential applications in scientific research. MTA is a derivative of the triazine family of compounds and has been found to have various biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide is not fully understood. However, it is believed that N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide acts by inhibiting the activity of enzymes involved in DNA synthesis and repair. This leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells. N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has also been found to have antimicrobial properties and has been shown to inhibit the growth of bacteria and fungi. Additionally, N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has been found to have anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide is also relatively inexpensive compared to other compounds used in scientific research. However, N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has some limitations. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the exact mechanism of action of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide is not fully understood, which can make it difficult to interpret results from experiments.
Future Directions
There are several future directions for research involving N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide. One area of research is the development of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide and its potential applications in cancer treatment and antimicrobial therapy. Finally, research is needed to explore the potential use of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide in other areas such as neurodegenerative diseases and autoimmune disorders.
In conclusion, N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide is a compound that has potential applications in scientific research. Its simple synthesis method, stable nature, and various biochemical and physiological effects make it an attractive compound for use in lab experiments. Further research is needed to fully understand the mechanism of action of N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide and its potential applications in various fields of study.
Scientific Research Applications
N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has been found to have potential applications in scientific research. It has been studied for its anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide has also been found to have antimicrobial properties and has been studied for its potential use as an antibacterial and antifungal agent.
properties
IUPAC Name |
N-(3-methyl-5-sulfanylidene-2H-1,2,4-triazin-6-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4OS/c1-3-7-6(12)5(10-9-3)8-4(2)11/h1-2H3,(H,7,9,12)(H,8,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEGLNHOEFXRCOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=S)C(=NN1)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80575140 | |
Record name | N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80575140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89730-70-1 | |
Record name | N-(3-Methyl-5-sulfanylidene-2,5-dihydro-1,2,4-triazin-6-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80575140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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